Cas no 56621-23-9 (Cyclohexanecarboxamide, N-(3-chlorophenyl)-4-methyl-2,6-dioxo-)
56621-23-9 structure
Product Name:Cyclohexanecarboxamide, N-(3-chlorophenyl)-4-methyl-2,6-dioxo-
CAS No:56621-23-9
MF:C14H14ClNO3
MW:279.718863010406
CID:1599810
Update Time:2024-09-12
Cyclohexanecarboxamide, N-(3-chlorophenyl)-4-methyl-2,6-dioxo- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxamide, N-(3-chlorophenyl)-4-methyl-2,6-dioxo-
-
- Inchi: 1S/C14H14ClNO3/c1-8-5-11(17)13(12(18)6-8)14(19)16-10-4-2-3-9(15)7-10/h2-4,7-8,13H,5-6H2,1H3,(H,16,19)
- InChI Key: XXGHRPAQNMSFTR-UHFFFAOYSA-N
- SMILES: C1(C(NC2=CC=CC(Cl)=C2)=O)C(=O)CC(C)CC1=O
Computed Properties
- Exact Mass: 279.06632
Experimental Properties
- Density: 1.332±0.06 g/cm3(Predicted)
- Boiling Point: 523.9±50.0 °C(Predicted)
- PSA: 63.24
- pka: 3.81±0.25(Predicted)
Cyclohexanecarboxamide, N-(3-chlorophenyl)-4-methyl-2,6-dioxo- Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
56621-23-9 (Cyclohexanecarboxamide, N-(3-chlorophenyl)-4-methyl-2,6-dioxo-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk